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Introduction to Van Gieson Staining with Acid Red
44
The Van Gieson staining method is a cornerstone in histology and pathology for the differential

staining of collagen and other connective tissues.[1] This technique is a straightforward and

rapid method that provides a vivid contrast, coloring collagen fibers red and other tissue

elements, such as cytoplasm and muscle, yellow.[1][2] The stain is a mixture of two acidic

dyes: picric acid and an acid aniline dye, traditionally acid fuchsin.[1] Acid Red 44, also known

as Ponceau 6R and C.I. 16250, is a red azo dye that can be used as the collagen-staining

component in the Van Gieson solution.[3][4]

The principle of the Van Gieson stain lies in the differential affinity of the dye molecules for

various tissue components, which is largely based on molecular size and tissue porosity. The

smaller molecules of picric acid rapidly penetrate all tissues, imparting a yellow color.[5] In

contrast, the larger molecules of Acid Red 44 are believed to displace the picric acid from the

more porous collagen fibers, resulting in their distinct red staining.[6][7] The acidic environment

provided by the picric acid is crucial for this differential staining mechanism.[1]
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A summary of the key quantitative properties of Acid Red 44 is presented below. This data is

essential for the standardization and quality control of staining procedures.

Property Value Reference

C.I. Name Acid Red 44 [3]

C.I. Number 16250 [3][4]

Synonyms
Ponceau 6R, Crystal Ponceau

6R
[3][4]

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [3]

Molecular Weight 502.446 g/mol [3]

Absorption Maximum (λmax) 510-513 nm [3]

Solubility in Water Readily Soluble [3]

Solubility in Ethanol Readily Soluble [3]

Staining Mechanism of Acid Red 44 in Van Gieson
Method
The differential staining achieved with the Van Gieson method is a result of the competition

between the two acidic dyes, picric acid and Acid Red 44, for binding sites within the tissue.

Nuclear Staining: Sections are first stained with an acid-resistant iron hematoxylin, such as

Weigert's hematoxylin, which stains the cell nuclei a dark blue to black. This type of

hematoxylin is used because it resists decolorization by the subsequent acidic Van Gieson

solution.[5]

Cytoplasmic and Muscle Staining: The small molecules of picric acid rapidly penetrate all

tissue components, including cytoplasm and muscle fibers, staining them yellow.[5]

Collagen Staining: The larger, polyanionic molecules of Acid Red 44 are then thought to

selectively displace the picric acid from the larger pores of the collagen fiber network. This

results in the characteristic bright red staining of collagen.[6][7] The binding of acid dyes like
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Acid Red 44 to proteins is primarily through electrostatic interactions between the negatively

charged dye molecules and positively charged amino groups on the proteins, which are

enhanced in an acidic environment.[8]

Principle of Differential Staining in Van Gieson Method

Tissue Section

Van Gieson Solution

Collagen Fibers

Muscle/Cytoplasm
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Caption: Differential staining mechanism of Van Gieson's method.

Experimental Protocol: Van Gieson Staining using
Acid Red 44
This protocol is a representative procedure for performing Van Gieson staining on formalin-

fixed, paraffin-embedded tissue sections.

Reagents and Solutions:

Weigert's Iron Hematoxylin:

Solution A: 1 g Hematoxylin in 100 ml 95% Ethanol.
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Solution B: 4 ml 29% Ferric Chloride in 95 ml Distilled Water with 1 ml Concentrated HCl.

Working Solution: Mix equal parts of Solution A and B immediately before use.

Van Gieson Solution with Acid Red 44:

1% Aqueous Acid Red 44 (Ponceau 6R): 1 g Acid Red 44 in 100 ml Distilled Water.

Saturated Aqueous Picric Acid: Approximately 1.2 g Picric Acid in 100 ml Distilled Water.

Working Van Gieson Solution: Combine 95 ml of Saturated Aqueous Picric Acid with 5 ml

of 1% Aqueous Acid Red 44.

Acid Alcohol: 1% HCl in 70% Ethanol.

Graded Alcohols (95% and 100% Ethanol).

Xylene or Xylene Substitute.

Resinous Mounting Medium.

Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Rehydrate through two changes of 100% ethanol for 3 minutes each.

Transfer to two changes of 95% ethanol for 3 minutes each.

Rinse in running tap water for 1 minute.

Nuclear Staining:

Stain in freshly prepared Weigert's Iron Hematoxylin working solution for 10 minutes.

Wash in running tap water for 5-10 minutes.
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Differentiate in 1% acid-alcohol with a few quick dips.

Wash in running tap water for 5 minutes.

"Blue" the sections in Scott's tap water substitute or weak ammonia water for 1-2 minutes.

Wash in running tap water for 5 minutes.

Collagen Staining:

Stain in the Van Gieson solution containing Acid Red 44 for 3-5 minutes.

Dehydration and Mounting:

Quickly rinse in 95% ethanol.

Dehydrate in two changes of 100% ethanol for 3 minutes each.

Clear in two changes of xylene for 5 minutes each.

Mount with a resinous mounting medium.

Expected Results:

Collagen: Bright Red

Muscle, Cytoplasm, Erythrocytes: Yellow

Nuclei: Blue/Black
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Van Gieson Staining Workflow with Acid Red 44
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Caption: Experimental workflow for Van Gieson staining.
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Comparison with Other Red Dyes and Limitations
While Acid Red 44 is a suitable red dye for the Van Gieson method, other dyes such as

Ponceau S and the various components of traditional acid fuchsin are also used.[6][7] The

choice of red dye can influence the precise hue and intensity of collagen staining.

Limitations:

Fading: Van Gieson stains, in general, are known to be prone to fading over time, particularly

with exposure to light.[8] Proper storage of stained slides in the dark is recommended.

Specific photostability data for Acid Red 44 in this application is not readily available.

Lack of Specificity for Collagen Types: Unlike stains such as Picrosirius Red when viewed

with polarized light, the Van Gieson method does not differentiate between different types of

collagen.[9]

Underestimation of Fine Collagen: The Van Gieson stain may not effectively demonstrate

very fine or immature collagen fibers, potentially leading to an underestimation of total

collagen content in a sample.[10][11]

For quantitative analysis of collagen, methods like Picrosirius Red staining followed by digital

image analysis are often considered more sensitive and specific.[10][11][12] However, for

routine qualitative assessment of collagen in a variety of tissues, the Van Gieson method with

Acid Red 44 remains a valuable and efficient technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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